Cas no 3356-86-3 (4-Oxazolecarboxylicacid, 5,5'-(1-triazene-1,3-diyl)bis[2-methyl-, diethyl ester (9CI))

• Product Name: 4-Oxazolecarboxylicacid, 5,5'-(1-triazene-1,3-diyl)bis[2-methyl-, diethyl ester (9CI)
• CAS No: 3356-86-3
• MF: C₁₄H₁₇N₅O₆
• MW: 351.314682722092
• CID: 295434
• PubChem ID: 122130149
• Update Time: 2025-04-19

4-Oxazolecarboxylicacid, 5,5'-(1-triazene-1,3-diyl)bis[2-methyl-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-4-methylbenzoate
• (E)-Diethyl 5,5'-(triaz-1-ene-1,3-diyl)bis(2-methyloxazole-4-carboxylate)
• 3356-86-3
• 4-Oxazolecarboxylicacid, 5,5'-(1-triazene-1,3-diyl)bis[2-methyl-, diethyl ester (9CI)

• Inchi： 1S/C14H17N5O6/c1-5-22-13(20)9-11(24-7(3)15-9)17-19-18-12-10(14(21)23-6-2)16-8(4)25-12/h5-6H2,1-4H3,(H,17,18)
• InChI Key： JYVIMNCKAFRCPE-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C(=O)OCC)=C1N/N=N/C1=C(C(=O)OCC)N=C(C)O1

Computed Properties

• Exact Mass: 351.11788328g/mol
• Monoisotopic Mass: 351.11788328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 141Ų